Cas no 115199-26-3 (Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate)

• Product Name: Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate
• CAS No: 115199-26-3
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• MDL: MFCD16038451
• CID: 1203998
• PubChem ID: 14626723
• Update Time: 2025-05-05

Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (2z)-[2-(bromomethyl)phenyl](methoxyimino)acetate
• 2-(2-bromomethylphenyl)ethylbromide
• SureCN27147
• 2-(bromomethylphenyl)glyoxylic acid methyl ester O-methyl oxime
• 2-(2-bromomethyl-phenyl)glyoxylic acid methyl ester O-methyloxime
• 2-(2-bromomethylphenyl)glyoxylic acid methyl ester O-methyloxime
• o-(2-bromoethyl)benzyl bromide
• AG-B-77792
• 1-bromo-2-&lt
• 2-(bromomethyl)phenyl&gt
• ethane
• AC1LG7RP
• 2-(2-bromoethyl)-1-(bromomethyl)benzene
• 2-(bromomethyl)-phenylglyoxylic acid methyl ester O-methyloxime
• methyl 2-(2-bromomethylphenyl)glyoxylate O-methyloxime
• 2-(2-bromoethyl)benzyl bromide
• 2-bromomethylphenylglyoxylic acid methyl ester O-methyl oxime
• CTK5J0024
• (2-bromomethyl-phenyl)-methoxyimino-acetic acid methyl ester
• 2-[2-(Bromomethyl)phenyl]-2-(methoxyimino)acetic Acid Methyl Ester
• 1-bromo-2-< 2-(bromomethyl)phenyl> ethane
• 2-(bromomethyl)-p
• AB-131
• METHYL(2E)-[2-(BROMOMETHYL)PHENYL](METHOXYIMINO)ACETATE
• LDPXOYHMGOQPIV-JLHYYAGUSA-N
• methyl E-2-(bromomethyl)phenylglyoxylate O-methyloxime
• Methyl-(E)-2-(bromomethylphenyl)-2-methoxyiminoacetate
• Methyl-(E)-2 -(bromomethylphenyl)-2-methoxyiminoacetate
• methyl E-2-(bromomethyl)-phenyl-glyoxylate O-methyloxime
• methyl (E)-2-(bromomethyl)phenylglyoxylate O-methyloxime
• methyl-(E)-2-(2-bromomethylphenyl)-2-methoxyiminoacetate
• Methyl (2e)-[2-(bromomethyl)phenyl](methoxyimino)acetate
• (2-bromomethyl-phenyl)-[(E)-m
• (2-Bromomethyl-phenyl)-[(E)-methoxyimino]-acetic acid methyl ester
• (2-bromomethyl-phenyl)-[(E)-methoxyimi
• Methyl 2-(2-(bromomethyl)phenyl)-2-(methoxyimino)acetate
• 133409-72-0
• 115199-26-3
• BS-45173
• methyl (2Z)-2-[2-(bromomethyl)phenyl]-2-methoxyiminoacetate
• DB-327907
• (E)-Methyl 2-(2-Bromomethylphenyl)-2-methoximinoacetate; (E)-Methyl 2-(2-Bromomethylphenyl)glyoxylate O-Methyloxime; (E)-Methyl 2-Bromomethyl-alpha-methoxyiminophenylacetate; (E)-2-(Bromomethyl)phenylglyoxylic Acid Methyl Ester O-methyloxime; (E)-2-Methoxyimino-2-[2-(bromomethyl)phenyl]acetic Acid Methyl Ester;
• (E)-Methyl-2-(2-bromomethylphenyl)-2-methoxyiminoacetate
• SCHEMBL3621281
• Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate

• MDL： MFCD16038451
• Inchi： 1S/C11H12BrNO3/c1-15-11(14)10(13-16-2)9-6-4-3-5-8(9)7-12/h3-6H,7H2,1-2H3/b13-10-
• InChI Key： LDPXOYHMGOQPIV-RAXLEYEMSA-N
• SMILES： BrCC1C=CC=CC=1/C(/C(=O)OC)=N/OC

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate

Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate (CAS No. 115199-26-3): An Overview

Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate (CAS No. 115199-26-3) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, often referred to as BMPMA, has garnered attention due to its unique structural features and potential for use in the development of novel drugs and functional materials.

The molecular structure of Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate consists of a bromomethyl group attached to a phenyl ring, a methoxyimino group, and an ester moiety. These functional groups confer the compound with a range of chemical properties that make it valuable for various synthetic transformations. The bromomethyl group, in particular, is a reactive site that can undergo nucleophilic substitution reactions, making it useful in the synthesis of complex organic molecules.

Recent studies have highlighted the importance of Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate in the development of new pharmaceuticals. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of antiviral agents. The bromomethyl group facilitates the introduction of functional groups that enhance the antiviral activity of the final product. Additionally, the methoxyimino group has been shown to improve the solubility and bioavailability of the synthesized compounds.

In the realm of materials science, Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate has found applications in the synthesis of advanced polymers and coatings. The compound's reactivity and structural flexibility allow for the creation of polymers with tailored properties, such as enhanced mechanical strength and thermal stability. These polymers have potential uses in industries ranging from automotive to electronics.

The synthesis of Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate typically involves several steps, including the formation of the bromomethyl group through bromination reactions and the introduction of the methoxyimino group via imination reactions. The esterification step is crucial for obtaining the final product. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

One notable application of Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate is in the field of medicinal chemistry, where it serves as a building block for the development of new therapeutic agents. For example, researchers at Harvard University have used this compound to synthesize derivatives with potent anti-cancer properties. The bromomethyl group allows for targeted modifications that enhance the selectivity and efficacy of these derivatives against cancer cells.

In addition to its pharmaceutical applications, Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate has been explored for its potential in agrochemicals. The compound's ability to undergo various chemical transformations makes it suitable for use in the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact. Studies have shown that derivatives of this compound exhibit strong activity against common agricultural pests while being safe for non-target organisms.

The safety profile of Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate is an important consideration in its use across different industries. Extensive toxicological studies have been conducted to ensure its safe handling and application. These studies have demonstrated that the compound is stable under normal conditions and does not pose significant health risks when used appropriately.

In conclusion, Methyl 2-(2-(Bromomethyl)phenyl)-2-(methoxyimino)acetate (CAS No. 115199-26-3) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, materials science, and agrochemicals. Its unique structural features and reactivity make it an essential building block for developing novel compounds with enhanced properties and functionalities. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various fields.